molecular formula N4W2 B1172099 Reactive Black 1 CAS No. 12236-77-0

Reactive Black 1

Cat. No. B1172099
CAS RN: 12236-77-0
InChI Key:
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Description

Reactive Black 1 is a dark brown powder used for printing and dyeing cotton, hemp, polyamide fiber, and viscose fabric . It has a solubility of 70 g/L at 50 ℃ .


Synthesis Analysis

Reactive Black 1 is synthesized through a series of reactions. The process involves diazotization of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid, coupling with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid, condensation with 2,4,6-Trichloro-1,3,5-triazine, and subsequent ammoniation to form a metal complex .


Molecular Structure Analysis

The molecular structure of Reactive Black 1 involves a single azo group and metal complexes. The metal in the complex is a mixture of cobalt and chromium .


Chemical Reactions Analysis

Reactive Black 1 undergoes color changes when reacted with different substances. It turns blue in strong sulfuric acid and purple upon dilution . It also changes color in rare hydrochloric acid and sodium hydroxide solutions .


Physical And Chemical Properties Analysis

Reactive Black 1 is a dark brown powder with a solubility of 70 g/L at 50 ℃ . It changes color in response to different chemical environments .

Mechanism of Action

The mechanism of action of Reactive Black 1 in dyeing involves forming a covalent bond with the fabric material, making the dye resistant to washing .

Safety and Hazards

Contact with Reactive Black 1 should be avoided as it may pose potential hazards. It is recommended to avoid formation of dust and aerosols, and to use personal protective equipment when handling this substance .

Future Directions

Research on Reactive Black 1 and similar dyes is ongoing, with a focus on improving their synthesis, understanding their mechanisms of action, and developing safer and more efficient methods for their removal from wastewater .

properties

CAS RN

12236-77-0

Product Name

Reactive Black 1

Molecular Formula

N4W2

Molecular Weight

0

Origin of Product

United States

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